Cas no 741719-53-9 ((R)-4-4-(Oxiranylmethoxy)-1,2,5-thiadiazol-3-ylmorpholine)

• Product Name: (R)-4-4-(Oxiranylmethoxy)-1,2,5-thiadiazol-3-ylmorpholine
• CAS No: 741719-53-9
• MF: C₉H₁₃N₃O₃S
• MW: 243.282820463181
• CID: 826701
• PubChem ID: 11390874
• Update Time: 2025-04-19

(R)-4-4-(Oxiranylmethoxy)-1,2,5-thiadiazol-3-ylmorpholine Chemical and Physical Properties

Names and Identifiers

• (R)-4-[4-(Oxiranylmethoxy)-1,2,5-thiadiazol-3-yl]morpholine
• LogP
• (R)-
• 4-[4-[(2R)-2-OXIRANYLMETHOXY]-1,2,5-THIADIAZOL-3-YL]-MORPHOLINE
• AG-G-94598
• 4-[4-[[(2R)-oxiran-2-yl]methoxy]-1,2,5-thiadiazol-3-yl]morpholine
• DTXSID90464435
• AKOS030240839
• SCHEMBL1588109
• (R)-4-(4-(Oxiran-2-ylmethoxy)-1,2,5-thiadiazol-3-yl)morpholine
• starbld0009264
• 741719-53-9
• (R)-4-4-(Oxiranylmethoxy)-1,2,5-thiadiazol-3-ylmorpholine

• Inchi： 1S/C9H13N3O3S/c1-3-13-4-2-12(1)8-9(11-16-10-8)15-6-7-5-14-7/h7H,1-6H2/t7-/m1/s1
• InChI Key： ZGZYFNICRHUUGD-SSDOTTSWSA-N
• SMILES： S1N=C(C(=N1)N1CCOCC1)OC[C@H]1CO1

Computed Properties

• Exact Mass: 243.06776246g/mol
• Monoisotopic Mass: 243.06776246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 88.2Ų